1-(4-fluorophenyl)prop-2-en-1-ol
Overview
Description
1-(4-Fluorophenyl)prop-2-en-1-ol is a fluorinated hydrocarbon compound belonging to the class of substituted phenylprop-2-en-1-ols. It has a wide range of applications in scientific research and is used as a building block for the synthesis of various compounds. It is also known as 4-fluorophenylpropene, 4-fluoropropenylbenzene, or 4-fluoro-1-phenyl-2-propen-1-ol.
Mechanism of Action
1-(4-Fluorophenyl)prop-2-en-1-ol has a unique mechanism of action. It is an electron-withdrawing group, meaning that it can donate electrons and stabilize the molecule. This makes it useful for the synthesis of various compounds, as it can stabilize reactive intermediates. Additionally, it can act as a Lewis acid, meaning that it can accept electrons and facilitate electron transfer.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. Studies have shown that it can act as an anti-inflammatory agent and can inhibit the activity of enzymes involved in inflammation. Additionally, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, suggesting potential applications in drug development.
Advantages and Limitations for Lab Experiments
1-(4-Fluorophenyl)prop-2-en-1-ol is a versatile compound with many applications in scientific research. It is relatively easy to synthesize and can be used in a variety of lab experiments. However, it is important to note that this compound is highly toxic and should be handled with caution. Additionally, it is important to note that this compound is not suitable for use in human or animal studies, as it can have serious health implications.
Future Directions
1-(4-Fluorophenyl)prop-2-en-1-ol is a versatile compound with many potential applications in scientific research. Future research should focus on exploring the potential applications of this compound in drug development, as well as its potential use as an anti-inflammatory agent. Additionally, further research should be conducted to explore its potential use in the synthesis of new materials, such as polymers and nanomaterials. Finally, further research should be conducted to explore its potential use as a Lewis acid in organic synthesis.
Synthesis Methods
1-(4-Fluorophenyl)prop-2-en-1-ol can be synthesized from commercially available 4-fluorotoluene by a two-step process. The first step involves the reaction of 4-fluorotoluene with sulfuric acid in the presence of a dehydrating agent such as phosphorus pentoxide. This reaction yields 4-fluorophenylpropene, which is then reacted with an alkaline solution of potassium hydroxide to form this compound.
Scientific Research Applications
1-(4-Fluorophenyl)prop-2-en-1-ol has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and organic dyes. It is also used as a building block for the synthesis of new materials, such as polymers and nanomaterials. Additionally, it is used in the synthesis of fluorinated compounds, such as fluorinated alcohols and ethers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-fluorophenyl)prop-2-en-1-ol involves the reaction of 4-fluorobenzaldehyde with propargyl alcohol in the presence of a base to form 1-(4-fluorophenyl)prop-2-yn-1-ol, which is then subjected to a reduction reaction using a suitable reducing agent to obtain the desired product.", "Starting Materials": ["4-fluorobenzaldehyde", "propargyl alcohol", "base", "reducing agent"], "Reaction": ["Step 1: 4-fluorobenzaldehyde is reacted with propargyl alcohol in the presence of a base such as potassium hydroxide or sodium hydroxide to form 1-(4-fluorophenyl)prop-2-yn-1-ol.", "Step 2: The resulting 1-(4-fluorophenyl)prop-2-yn-1-ol is then subjected to a reduction reaction using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride to obtain 1-(4-fluorophenyl)prop-2-en-1-ol." ] } | |
CAS RN |
5724-03-8 |
Molecular Formula |
C9H9FO |
Molecular Weight |
152.2 |
Purity |
95 |
Origin of Product |
United States |
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